1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 1-pyrimidin-2-ylpyrrole-2-carbaldehyde
• InChI: InChI=1S/C9H7N3O/c13-7-8-3-1-6-12(8)9-10-4-2-5-11-9/h1-7H
• InChI Key: RYDIJFWGFYURLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)N2C=CC=C2C=O
• Molecular Formula: C9H7N3O
• DSSTOX Substance ID: DTXSID40396575
• Molecular Weight: 173.17 g/mol
• CAS No.: 383136-27-4

Description

1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H7N3O and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

1-Pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde is used in the synthesis of various novel compounds. For example, it has been employed in the straightforward synthesis of 2-(1-vinyl-1H-pyrrol-2-yl)-1H-benzimidazoles, which are intensely fluorescent and cover the blue region, making them significant for practical applications (Trofimov et al., 2009). Additionally, this chemical is used in the production of aqueous solubility aldehydes, important intermediates in small molecule anticancer drugs (Wang et al., 2017).

Catalytic and Chemical Reactions

In the realm of catalytic and chemical reactions, this compound plays a crucial role. It is used in one-pot chemoselective synthesis of novel pyrrole-substituted pyrido[2,3-d]pyrimidines using efficient nanocatalysts, highlighting its role in the development of antibacterial agents (Jahanshahi et al., 2018). This compound is also involved in reactions leading to Schiff-base and cyclized non-Schiff-base ligand complexes, indicating its versatility in chemical synthesis (Purkait et al., 2016).

Applications in Magnetic and Photophysical Studies

This compound is used in studies involving magnetic and photophysical properties. For instance, it was used as a ligand in the coordination of paramagnetic transition metal ions to create a {Mn(III)25} barrel-like cluster with single-molecule magnetic behavior (Giannopoulos et al., 2014). Additionally, its role in the radiationless decay processes of an unnatural DNA base indicates its potential in DNA photophysics studies (Ghosh et al., 2021).

Biological and Pharmaceutical Research

This compound is instrumental in biological and pharmaceutical research. For instance, it has been used in the synthesis of pyrazole alkaloids from watermelon seeds, which exhibit melanogenesis inhibitory activity, indicating its potential in dermatological applications (Kikuchi et al., 2015). Moreover, it is a key intermediate in the synthesis of pyrano[2,3-d]pyrimidine derivatives, which have shown effectiveness as protease inhibitors, highlighting its importance in the development of new medicinal compounds (Shehab & El-Shwiniy, 2018).

Biochemical Analysis

Biochemical Properties

1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with certain enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which can alter the enzyme’s conformation and activity .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the expression of genes involved in oxidative stress response, leading to changes in cellular metabolism and function .

Molecular Mechanism

The mechanism of action of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites or allosteric sites. This binding can lead to changes in the enzyme’s conformation, affecting its activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its activity. Its initial effects on cellular processes can be significant, with potential long-term impacts observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity and gene expression. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal cellular processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in these pathways, influencing metabolic flux and metabolite levels. For example, this compound can affect the glycolytic pathway by modulating the activity of key enzymes, leading to changes in glucose metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments. The transport and distribution of this compound are crucial for its biological activity and effects on cellular processes .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization can influence its interactions with biomolecules and its overall effects on cellular function .

Synthesis routes and methods

Procedure details

A mixture of 1.9 g of 2-pyrrolecarbaldehyde, 2.3 g of 2-chloropyrimidine, 7.8 g of cesium carbonate and 20 ml of N-methylpyrrolidone was stirred at 130° C. for 13 hours, and then allowed to cool to room temperature. Water was poured into the reaction mixture, and the mixture was extracted with ethyl acetate two times. The organic layers were combined, washed successively with water and an aqueous saturated sodium chloride solution, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting residue was subjected to silica gel chromatography to obtain 0.94 g of 1-(2-pyrimidinyl)-1H-pyrrole-2-carbaldehyde of the formula: